Cas no 917388-32-0 (Acetamide, N-[4-(aminomethyl)-2-chloro-6-methylphenyl]-)

• Product Name: Acetamide, N-[4-(aminomethyl)-2-chloro-6-methylphenyl]-
• CAS No: 917388-32-0
• MF: C₁₀H₁₃ClN₂O
• MW: 212.676021337509
• CID: 748095
• PubChem ID: 58962953
• Update Time: 2025-04-19

Acetamide, N-[4-(aminomethyl)-2-chloro-6-methylphenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(aminomethyl)-2-chloro-6-methylphenyl]-
• N-[4-(aminomethyl)-2-chloro-6-methylphenyl]acetamide
• XYUPKCOHDATVKS-UHFFFAOYSA-N
• DTXSID80730712
• 917388-32-0
• 4-acetamido-3-chloro-5-methylbenzylamine
• SCHEMBL4345907

• Inchi： 1S/C10H13ClN2O/c1-6-3-8(5-12)4-9(11)10(6)13-7(2)14/h3-4H,5,12H2,1-2H3,(H,13,14)
• InChI Key： XYUPKCOHDATVKS-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=CC(C)=C1NC(C)=O

Computed Properties

• Exact Mass: 212.0716407g/mol
• Monoisotopic Mass: 212.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.1Ų